![molecular formula C13H17N3O B2397196 2-{[2-(Dimethylamino)cyclopentyl]oxy}pyridine-4-carbonitrile CAS No. 2198912-50-2](/img/structure/B2397196.png)
2-{[2-(Dimethylamino)cyclopentyl]oxy}pyridine-4-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-{[2-(Dimethylamino)cyclopentyl]oxy}pyridine-4-carbonitrile, also known as DMCPY, is a chemical compound that has been widely used in scientific research due to its unique properties. DMCPY belongs to the class of pyridine-based compounds and has a molecular formula of C14H19N3O.
Scientific Research Applications
Suzuki–Miyaura Coupling
DMAP-CN: is a valuable reagent in Suzuki–Miyaura (SM) cross-coupling reactions. SM coupling is a powerful method for forming carbon–carbon bonds, and it has found widespread use due to its mild reaction conditions and functional group tolerance. Here’s how it works:
- Applications : Researchers have employed DMAP-CN in various SM coupling reactions, allowing the synthesis of complex molecules with high efficiency and selectivity .
Flow Synthesis of 2-Methylpyridines
DMAP-CN: has been utilized in the continuous flow synthesis of 2-methylpyridines. This approach offers several advantages over conventional batch reactions:
properties
IUPAC Name |
2-[2-(dimethylamino)cyclopentyl]oxypyridine-4-carbonitrile |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17N3O/c1-16(2)11-4-3-5-12(11)17-13-8-10(9-14)6-7-15-13/h6-8,11-12H,3-5H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WSZVUAWSRQBVTK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1CCCC1OC2=NC=CC(=C2)C#N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17N3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.29 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.